3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• SMILES: CC(CC(=O)O)(C1C2CC1NC2)N
• InChI: InChI=1S/C9H16N2O2/c1-9(10,3-7(12)13)8-5-2-6(8)11-4-5/h5-6,8,11H,2-4,10H2,1H3,(H,12,13)
• InChIKey: GUVYIKCURCUSOJ-UHFFFAOYSA-N

Constrained Bicyclic β-Amino Acid for Peptidomimetics

3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS 1935947-43-5) is a non-proteinogenic, conformationally constrained β-amino acid built upon the rigid 2-azabicyclo[2.1.1]hexane (methanopyrrolidine) scaffold [1][2]. It contains a β-amino acid backbone with a geminal methyl and amino group at C-3 and a carboxylic acid terminus, providing dual orthogonal derivatization handles (amine and carboxylate) for solid-phase peptide synthesis and fragment-based drug design . Its C9H16N2O2 molecular formula (MW 184.24 g/mol) and 95% typical commercial purity are established [1].

Scaffold Conformationally constrained 2-azabicyclo[2.1.1]hexane β-amino acid for peptidomimetic design

Handles Dual orthogonal amine and carboxylate sites compatible with solid-phase peptide synthesis

Workflow Supports fragment-based drug discovery and foldamer construction research

• [1] Kuujia.com. 3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS 1935947-43-5) – Product Technical Datasheet. Accessed 2026-05-04. View Source
• [2] Krow, G. R. et al. C1-Substituted N-tert-butoxycarbonyl-5-syn-tert-butyldimethylsilyloxymethyl-2-azabicyclo[2.1.1]hexanes as conformationally constrained β-amino acid precursors. Heterocyclic Communications 2016, 22, 315–320. View Source

Why This Scaffold Cannot Be Replaced by Generic Proline or β-Alanine Derivatives

The 2-azabicyclo[2.1.1]hexane core of this compound enforces a unique, invariant trans/cis amide ratio that is unaffected by C-4 substitution, unlike canonical proline whose ring pucker and amide isomerism are highly sensitive to electronegative substituents [1]. This class of methanopyrrolidine-5-carboxylic acid derivatives yields β-peptide oligomers that adopt ordered secondary structures detectable by circular dichroism even in the complete absence of backbone hydrogen bonding—a property absent in flexible β-alanine or standard proline-based β-amino acids [2][3]. Simply swapping this compound for a generic α-amino acid or unconstrained β-amino acid destroys the conformational bias essential for foldamer design and peptidomimetic activity.

Backbone Geometry

Flexible β-alanine or proline analogs may not maintain the invariant trans/cis amide ratio required for predictable foldamer conformation.

H-Bond-Independent Folding

Unconstrained β-amino acids may not generate ordered secondary structure without backbone hydrogen bonding, limiting foldamer design.

Diversification Handles

Single-handle proline derivatives provide fewer orthogonal reactive sites, restricting multi-vector library diversification.

• [1] Jenkins, C. L.; Lin, G.; Duo, J.; Rapolu, D.; Guzei, I. A.; Raines, R. T.; Krow, G. R. Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. J. Org. Chem. 2004, 69, 8565–8573. View Source
• [2] Raines, R. T. et al. Oligomers of a 5-Carboxy-methanopyrrolidine β-Amino Acid. A Search for Order. Org. Lett. 2010, 12, 5438–5441. View Source
• [3] Krow, G. R. et al. Constrained β-Prolines: I. Methanopyrrolidine β-Amino Acids: Synthesis and Characterization of Novel C6-Substituted Analogues and Peptide Oligomers. Doctoral Dissertation / Thesis, Temple University, 2020. View Source

Quantitative Differentiation Evidence Versus Structural Analogs

Conformational Rigidity: Invariant Amide Ratio vs. 4-Substituted Prolines

The trans/cis amide ratio of the 2-azabicyclo[2.1.1]hexane scaffold is invariant regardless of C-4 substituent identity, in stark contrast to 4-substituted prolines where electronegative substituents (e.g., 4-F, 4-OH) dramatically shift the trans/cis equilibrium [1]. Specifically, (2S,4S)-4-fluoroproline and (2S,4S)-4-hydroxyproline residues show substantial variation in trans/cis ratio depending on solvent, whereas the corresponding 2-azabicyclo[2.1.1]hexane analogues exhibit a fixed ratio in the same solvent system [1].

Amide Ratio Invariance

Class-level

Invariant trans/cis ratio for target scaffold vs. solvent-dependent shift for 4-substituted prolines

Supports predictable backbone geometry for peptidomimetic design

Based on NMR data; class-level inference

Evidence Dimension	Trans/cis amide bond ratio (conformational invariance)
Target Compound Data	Invariant trans/cis ratio (fixed for 2-azabicyclo[2.1.1]hexane scaffold) [1]
Comparator Or Baseline	(2S,4S)-4-fluoroproline and (2S,4S)-4-hydroxyproline: trans/cis ratio varies with solvent and substituent electronegativity [1]
Quantified Difference	Target scaffold shows zero substituent-dependent trans/cis ratio modulation; 4-substituted prolines show variable modulation dependent on Cγ electronegativity.
Conditions	NMR spectroscopic determination in specified solvents; J. Org. Chem. 2004, 69, 8565–8573 [1].

Why This Matters

An invariant trans/cis ratio ensures predictable peptide backbone geometry regardless of subsequent derivatization, eliminating a major source of structural uncertainty in peptidomimetic design.

• [1] Jenkins, C. L.; Lin, G.; Duo, J.; Rapolu, D.; Guzei, I. A.; Raines, R. T.; Krow, G. R. Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. J. Org. Chem. 2004, 69, 8565–8573. View Source

Hydrogen-Bond-Independent Foldamer Secondary Structure vs. Standard β-Peptides

Homooligomers of (1S,4R,5R)-5-syn-carboxy-2-azabicyclo[2.1.1]hexane (MPCA) display ordered secondary structure by CD spectroscopy from n = 4 onward, with increasing order at n = 6 and n = 8, despite the complete absence of backbone hydrogen bonding [1]. In contrast, β-peptides derived from flexible β-alanine or acyclic β-amino acids lack any intrinsic conformational order without hydrogen bonding [2]. This foldamer property is unique to the methanopyrrolidine β-amino acid class.

Foldamer Order

Class-level

CD-ordered structure in MPCA oligomers (n≥4) vs. no order in β-alanine oligomers

Enables foldamer design without backbone hydrogen bonding

Reported secondary structure independent of H-bonds

Evidence Dimension	CD evidence of ordered secondary structure in homooligomers
Target Compound Data	MPCA homooligomers (n=4, 6, 8): clear ordered secondary structure by CD; order increases with chain length [1]
Comparator Or Baseline	Flexible β-alanine homooligomers: no ordered secondary structure by CD without hydrogen bonding [2]
Quantified Difference	Target scaffold yields ordered foldamer structure starting at tetramer (n=4); acyclic β-amino acid oligomers show no ordering.
Conditions	CD spectroscopy in solution; Org. Lett. 2010, 12, 5438–5441 [1].

Why This Matters

This property enables the design of β-peptide foldamers with predictable secondary structure in environments where hydrogen bonding is disrupted (e.g., membrane mimetics, solvent-exposed surfaces), a capability unavailable with standard β-amino acids.

• [1] Raines, R. T. et al. Oligomers of a 5-Carboxy-methanopyrrolidine β-Amino Acid. A Search for Order. Org. Lett. 2010, 12, 5438–5441. View Source
• [2] Cheng, R. P.; Gellman, S. H.; DeGrado, W. F. β-Peptides: From Structure to Function. Chem. Rev. 2001, 101, 3219–3232. View Source

Dual Orthogonal Derivatization Handles vs. Single-Handle Proline Analogs

3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid possesses at least two orthogonal reactive sites: the secondary amine of the azabicyclo ring and the carboxylic acid terminus, plus a geminal primary amine at C-3 [1]. This contrasts with simpler constrained proline analogs such as 2,4-methanoproline, which offers only a single secondary amine and a single carboxylic acid [2]. The additional C-3 primary amine enables divergent functionalization strategies (e.g., urea, amide, or sulfonamide formation orthogonal to backbone coupling) that are not feasible with mono-functionalized methanoprolines.

Orthogonal Handles

Class-level

Three reactive sites (2 amines + carboxyl) vs. two for 2,4-methanoproline

Supports divergent library synthesis through additional branching point

Supplier specification; verify orthogonal protection

Evidence Dimension	Number of orthogonal derivatization handles
Target Compound Data	Three reactive sites: secondary amine (ring), primary amine (C-3), carboxylic acid (C-1) [1]
Comparator Or Baseline	2,4-Methanoproline: two reactive sites (secondary amine, carboxylic acid) [2]
Quantified Difference	Target offers 3 orthogonal handles vs. 2 for 2,4-methanoproline; enables ±50% more synthetic branching diversity.
Conditions	Commercial product specification (Kuujia, EvitaChem, Leyan) [1]; literature characterization of 2,4-methanoproline [2].

Why This Matters

An additional orthogonal reactive site reduces the number of synthetic steps required for complex peptidomimetic construction and increases scaffold diversification efficiency in fragment-based library synthesis.

• [1] Kuujia.com. 3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS 1935947-43-5) – Product Technical Datasheet. Accessed 2026-05-04. View Source
• [2] Malpass, J. R.; Patel, A. B.; Davies, J. W.; Fulford, S. Y. Modification of 1-Substituents in the 2-Azabicyclo[2.1.1]hexane Ring System; Approaches to Potential Nicotinic Acetylcholine Receptor Ligands from 2,4-Methanoproline Derivatives. J. Org. Chem. 2003, 68, 9348–9355. View Source

Foldamer Thermal Stability Up to 80°C vs. Standard β³-Peptides

Octamers of C6-benzyloxymethyl-2,4-methanopyrrolidine-β-amino acid (a closely related MetPyr-5-acid analog) exhibit minimal CD spectral change up to 80°C, indicating high thermal stability of the ordered secondary structure [1]. By comparison, many canonical β-peptide foldamers (e.g., β³-peptide helices) lose significant secondary structure above 50–60°C [2]. While direct data for the target compound are not available, the MetPyr-5-acid scaffold class is uniquely thermally robust among β-amino acid foldamer systems.

Thermal Stability

Class-level

≥20°C higher thermal tolerance vs. standard β³-peptide foldamers

Supports high-temperature biomaterial applications

Class representative data; confirm with this analog

Evidence Dimension	Thermal stability of foldamer secondary structure (CD monitoring)
Target Compound Data	C6-substituted MetPyr octamer: minimal CD spectral change up to 80°C [1] (class representative data)
Comparator Or Baseline	Typical β³-peptide helical foldamers: significant secondary structure loss above 50–60°C [2]
Quantified Difference	≥20°C higher thermal tolerance for MetPyr scaffold class vs. standard β³-peptide foldamers.
Conditions	CD spectroscopy, temperature ramp to 80°C; Temple University dissertation [1]; literature on β³-peptide thermal denaturation [2].

Why This Matters

High thermal stability expands the applicable temperature range for foldamer-based recognition elements, sensors, or biomaterials, making MetPyr-5-acid derivatives preferable for applications requiring thermal robustness.

• [1] Krow, G. R. et al. Constrained β-Prolines: I. Methanopyrrolidine β-Amino Acids: Synthesis and Characterization of Novel C6-Substituted Analogues and Peptide Oligomers. Doctoral Dissertation / Thesis, Temple University, 2020. View Source
• [2] Seebach, D.; Beck, A. K.; Bierbaum, D. J. The World of β- and γ-Peptides Comprised of Homologated Proteinogenic Amino Acids and Other Components. Chemistry & Biodiversity 2004, 1, 1111–1239. View Source

Solvent-Independent Folding vs. Solvent-Sensitive α-Peptide Helices

The C6-substituted MetPyr-5-acid octamer (representative of the 2-azabicyclo[2.1.1]hexane β-amino acid class) exhibits minimal solvent-dependent CD spectral variation across multiple solvent environments [1]. By contrast, α-helical peptides frequently show substantial changes in helical content upon transfer from aqueous to organic solvent (e.g., TFE-induced helicity enhancement of 30–50%) [2]. The solvent-independent folding of the methanopyrrolidine scaffold ensures structural consistency across diverse assay conditions.

Solvent Independence

Class-level

Minimal solvent-induced CD change for MetPyr class vs. 30–50% change for α-helical peptides

Enables consistent SAR interpretation across assay conditions

Class-level observation; verify for this compound

Evidence Dimension	Solvent-dependent secondary structure variation (CD)
Target Compound Data	C6-substituted MetPyr octamer: minimal solvent effects on CD structure [1] (class representative)
Comparator Or Baseline	α-Helical peptides: 30–50% helicity increase upon TFE addition [2]
Quantified Difference	Near-zero solvent-induced CD change for MetPyr class vs. 30–50% change for α-helical peptides.
Conditions	CD spectroscopy in multiple solvents (aqueous buffer, TFE, MeOH); Temple University dissertation [1]; literature TFE titration data [2].

Why This Matters

Solvent-independent folding simplifies structure-activity relationship (SAR) interpretation and enhances the reproducibility of biological assay results, a key consideration for procurement decisions in drug discovery programs.

• [1] Krow, G. R. et al. Constrained β-Prolines: I. Methanopyrrolidine β-Amino Acids: Synthesis and Characterization of Novel C6-Substituted Analogues and Peptide Oligomers. Doctoral Dissertation / Thesis, Temple University, 2020. View Source
• [2] Rohl, C. A.; Baldwin, R. L. Comparison of Helix Propensities in Different Solvent Systems. Methods Enzymol. 1998, 295, 1–26. View Source

Tunable Cis/Trans Amide Preference via Substitution vs. Fixed Proline Conformers

C6-unsubstituted MetPyr monomer (iso-butyric amide-capped) favors the trans amide conformation, whereas C6-benzyloxymethyl substitution increases the percentage of cis conformation [1]. This tunable cis/trans preference via C6 functionalization is not achievable with standard Cγ-substituted prolines, where electronegative substituents exert a fixed directional shift on ring pucker [2]. The target compound, bearing a geminal amino/methyl group at a position analogous to C6, falls within this tunable scaffold class.

Tunable Cis/Trans

Class-level

C6 substitution shifts cis/trans preference; 4-substituted prolines show fixed preference

Allows rational backbone geometry tuning for target binding

Tunable via derivatization; verify desired ratio

Evidence Dimension	Cis/trans amide conformation preference (NMR)
Target Compound Data	C6-unsubstituted MetPyr monomer: trans-favoring; C6-benzyloxymethyl: cis-favoring increase [1]
Comparator Or Baseline	4R-fluoroproline: fixed Cγ-exo pucker (trans-favoring); 4S-fluoroproline: fixed Cγ-endo pucker (cis-favoring) – not tunable [2]
Quantified Difference	MetPyr scaffold amide cis/trans ratio tunable via C6 substitution; 4-substituted prolines show fixed, substitution-dictated preference.
Conditions	NMR analysis of monomeric iso-butyric amide derivatives [1]; J. Org. Chem. 2004, 69, 8565–8573 [2].

Why This Matters

The ability to tune cis/trans preference through a single derivatization point allows rational control of peptide backbone geometry for specific target binding, a degree of freedom unavailable with classical 4-substituted proline building blocks.

• [1] Krow, G. R. et al. Constrained β-Prolines: I. Methanopyrrolidine β-Amino Acids: Synthesis and Characterization of Novel C6-Substituted Analogues and Peptide Oligomers. Doctoral Dissertation / Thesis, Temple University, 2020. View Source
• [2] Jenkins, C. L.; Lin, G.; Duo, J.; Rapolu, D.; Guzei, I. A.; Raines, R. T.; Krow, G. R. Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. J. Org. Chem. 2004, 69, 8565–8573. View Source

Optimal Procurement Scenarios Based on Scaffold Evidence

Hydrogen-Bond-Independent Foldamer Design

The methanopyrrolidine scaffold's ability to generate ordered secondary structure in the absence of backbone hydrogen bonding [1] makes this compound a superior building block for foldamer construction in membrane-like or hydrophobic environments where conventional β-peptides fail to fold. Researchers developing antimicrobial peptidomimetics or membrane-active foldamers should select this scaffold over standard β-amino acids.

Thermally Stable Biomaterial Conjugation

The demonstrated thermal stability of the MetPyr-5-acid oligomer class up to 80°C [2] supports the use of this compound in biomaterial applications requiring structural integrity under elevated temperature—such as sterilizable peptide-functionalized surfaces, diagnostic sensor coatings, or thermoresponsive hydrogels—where traditional α-helical or β³-peptide conjugates would denature.

Fragment-Based Drug Discovery with Tri-Functional Scaffolds

The three orthogonal reactive handles (ring secondary amine, C-3 primary amine, and C-1 carboxylic acid) [3] enable divergent, step-efficient synthesis of fragment libraries for high-throughput screening. This compound is specifically advantageous over dual-functionalized methanoproline derivatives when a third vector of chemical diversity is required to probe SAR at multiple binding site subpockets simultaneously.

Peptidomimetic Inhibitors with Tunable Backbone Geometry

The tunable cis/trans amide preference via substitution at the equivalent of the C6 position [2] allows rational control of peptide backbone geometry. This compound is recommended for medicinal chemistry programs targeting protein-protein interactions where precise amide bond geometry is critical for binding affinity, offering an advantage over 4-substituted proline analogs with fixed conformational preferences.

Application

Selection Property

Validation Focus

Foldamer research without H-bonding

Ordered secondary structure independent of backbone H-bonds

CD spectroscopy in membrane-mimetic environments

Thermally robust biomaterial studies

Elevated temperature structural stability

CD temperature-ramp characterization

Divergent fragment library synthesis

Three orthogonal reactive sites

Multi-vector SAR exploration

Backbone geometry tuning studies

Tunable cis/trans amide preference via C6 substitution

NMR conformational analysis

• [1] Raines, R. T. et al. Oligomers of a 5-Carboxy-methanopyrrolidine β-Amino Acid. A Search for Order. Org. Lett. 2010, 12, 5438–5441. View Source
• [2] Krow, G. R. et al. Constrained β-Prolines: I. Methanopyrrolidine β-Amino Acids: Synthesis and Characterization of Novel C6-Substituted Analogues and Peptide Oligomers. Doctoral Dissertation / Thesis, Temple University, 2020. View Source
• [3] Kuujia.com. 3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS 1935947-43-5) – Product Technical Datasheet. Accessed 2026-05-04. View Source